Cas no 2172605-15-9 (3-(butan-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridine)

• Product Name: 3-(butan-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridine
• CAS No: 2172605-15-9
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 5945895
• PubChem ID: 165601107
• Update Time: 2025-06-03

3-(butan-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 3-(butan-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridine
• EN300-1645883
• 2172605-15-9

• Inchi： 1S/C12H18N2/c1-3-9(2)10-6-11-7-13-5-4-12(11)14-8-10/h6,8-9,13H,3-5,7H2,1-2H3
• InChI Key： CNPBOZVFNUXTRS-UHFFFAOYSA-N
• SMILES： N1CCC2C(=CC(=CN=2)C(C)CC)C1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-(butan-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridine

Comprehensive Overview of 3-(butan-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridine (CAS No. 2172605-15-9): Properties, Applications, and Research Insights

The compound 3-(butan-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridine (CAS No. 2172605-15-9) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the tetrahydro-1,6-naphthyridine core and the butan-2-yl substituent, make it a valuable scaffold for drug discovery and material science applications. This article delves into its chemical properties, synthesis pathways, and potential uses, while addressing trending topics such as AI-driven drug design and sustainable synthetic methodologies.

Chemically, 3-(butan-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridine belongs to the naphthyridine family, a class of nitrogen-containing bicyclic compounds known for their versatility in medicinal chemistry. The presence of the butan-2-yl group enhances lipophilicity, which is critical for improving membrane permeability in bioactive molecules. Researchers are increasingly exploring this compound for its potential role in central nervous system (CNS) therapeutics, given the structural similarities to other CNS-active naphthyridine derivatives.

In the context of modern drug development, 3-(butan-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridine aligns with the growing demand for small-molecule modulators targeting G-protein-coupled receptors (GPCRs) and kinases. Its tetrahydro-1,6-naphthyridine core is a privileged structure in fragment-based drug discovery, a technique frequently highlighted in AI-powered molecular modeling studies. Recent publications have also linked similar scaffolds to neuroprotective and anti-inflammatory effects, making it a candidate for neurodegenerative disease research.

Synthetic routes to 3-(butan-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridine often involve multi-step reactions, including cyclization and alkylation strategies. Advances in green chemistry have prompted researchers to optimize these processes using catalytic methods or microwave-assisted synthesis, reducing waste and energy consumption. These innovations resonate with the broader scientific community's focus on sustainable chemical manufacturing.

From an industrial perspective, the compound's stability and solubility profile make it suitable for high-throughput screening (HTS) platforms. Its compatibility with automated synthesis workflows further underscores its relevance in precision medicine initiatives. Additionally, the rise of computational chemistry tools has enabled virtual screening of naphthyridine analogs, accelerating hit identification in early-stage drug discovery.

Beyond pharmaceuticals, 3-(butan-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridine has potential applications in agrochemicals and functional materials. Its nitrogen-rich structure could serve as a ligand in catalysis or as a building block for organic electronics. However, further studies are needed to explore these avenues comprehensively.

In conclusion, 3-(butan-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridine (CAS No. 2172605-15-9) represents a promising compound with multifaceted applications. Its integration into cutting-edge research areas like AI-aided molecular design and green synthesis highlights its enduring relevance. As scientific inquiries evolve, this molecule is poised to play a pivotal role in addressing unmet needs across diverse fields.